Cas no 628-09-1 (3-Chloropropyl acetate)

3-Chloropropyl acetate Properties
Names and Identifiers
-
- 3-Chloropropyl acetate
- 1-Acetoxy-3-Chloropropane
- 1-Acetoxy
- 1-PROPANOL,3-CHLORO-,ACETATE
- 3-chloro-1-propanol acetate
- 3-Chloro-1-propyl acetate
- 3-chloropropan-1-ol acetate
- 3-Chloropropanol acetate
- 3-Chlorprop-1-ylacetat
- 3-Chlorprop-1-ylacetat [German]
- acetic acid 3-chloro-propyl ester
- 1-Propanol,3-chloro-, acetate (6CI,7CI,8CI,9CI)
- 3-Acetoxypropyl chloride
- Acetic acid 3-chloropropylester
- g-Chloropropyl acetate
- 1-PROPANOL, 3-CHLORO-, ACETATE
- gamma-Chloropropyl acetate
- acetic acid 3-chloropropyl ester
- .gamma.-Chloropropyl acetate
- 3-CHLORO-PROPYL ACETATE
- KPOHQIPNNIMWRL-UHFFFAOYSA-N
- AK167628
- MFCD00001000
- DTXSID80211879
- FT-0652240
- AKOS006221245
- 3-Chloropropyl acetate, 98%
- 628-09-1
- SY106444
- AS-17283
- 3-chloropropyl acetate;1-Acetoxy-3-chloropropane
- BRN 1745110
- 3-CHLOROPROPYLACETATE
- 4-02-00-00140 (Beilstein Handbook Reference)
- A834008
- CS-W017752
- NS00035173
- SCHEMBL408956
- DTXCID60134370
- Acetic Acid 3-Chloropropyl Ester; 3-Chloro-1-propyl Acetate; Acetic Acid 3-Chloropropyl Ester
-
- MDL: MFCD00001000
- InChIKey: KPOHQIPNNIMWRL-UHFFFAOYSA-N
- Inchi: 1S/C5H9ClO2/c1-5(7)8-4-2-3-6/h2-4H2,1H3
- SMILES: ClC([H])([H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O
- BRN: 1745110
Computed Properties
- Exact Mass: 136.02900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 136.029
- Heavy Atom Count: 8
- Complexity: 72.8
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- LogP: 1.17840
- PSA: 26.30000
- Refractive Index: n20/D 1.429(lit.)
- Water Partition Coefficient: Soluble in water (partly).
- Boiling Point: 80-81 °C/30 mmHg(lit.)
- Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
- Color/Form: Colorless liquid.
- Solubility: Soluble in ether, ethanol, acetone, insoluble in water.
- Density: 1.111 g/mL at 25 °C(lit.)
3-Chloropropyl acetate Security Information
-
Symbol:
- RTECS:UA8944000
- WGK Germany:2
- Safety Term:S26;S36/37/39
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Storage Condition:Store at room temperature
- Risk Phrases: 36/37/38
- Signal Word:Warning
3-Chloropropyl acetate Customs Data
- HS CODE:2915390090
- Customs Data:
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
3-Chloropropyl acetate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003JS4-5g |
3-Chloropropyl acetate |
628-09-1 | 98% | 5g |
$28.00 | 2025-02-20 | |
A2B Chem LLC | AB64804-5g |
3-Chloropropyl acetate |
628-09-1 | 98% | 5g |
$4.00 | 2024-04-19 | |
Aaron | AR003K0G-5g |
3-Chloropropyl acetate |
628-09-1 | 98% | 5g |
$4.00 | 2025-01-22 | |
abcr | AB147051-25g |
3-Chloropropyl acetate, 98%; . |
628-09-1 | 98% | 25g |
€75.90 | ||
Ambeed | A310577-5g |
3-Chloropropyl acetate |
628-09-1 | 98% | 5g |
$5.0 | ||
Apollo Scientific | OR964999-25g |
3-Chloropropyl acetate |
628-09-1 | 98% | 25g |
£40.00 | 2023-09-01 | |
Chemenu | CM254177-500g |
3-Chloropropyl acetate |
628-09-1 | 98% | 500g |
$*** | 2023-05-30 | |
Cooke Chemical | A2503912-5G |
3-Chloropropyl acetate |
628-09-1 | 98% | 5g |
RMB 33.60 | 2025-02-20 | |
eNovation Chemicals LLC | D916983-100g |
3-Chloropropyl Acetate |
628-09-1 | 97% | 100g |
$110 | 2022-10-10 | |
Fluorochem | 049267-25g |
3-Chloro-propyl acetate |
628-09-1 | 97% | 25g |
£16.00 | 2022-03-01 |
3-Chloropropyl acetate Suppliers
3-Chloropropyl acetate Related Literature
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Gulzar A. Bhat,Ming Luo,Donald J. Darensbourg Green Chem. 2020 22 7707
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G. Aksnes,J. E. Prue J. Chem. Soc. 1959 103
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3. Book reviewsG. H. Wyatt,B. A. Ellis,D. C. Garratt Analyst 1951 76 55
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4. Chapter 9. Synthetic methods
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5. Pyrolysis of 2-substituted oxetansE. A. S. Cavell,R. E. Parker,A. W. Scaplehorn J. Chem. Soc. C 1966 389
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6. 932. Novel reactions of some α-acyloxy-acid halides. Part II. Some further examplesA. R. Mattocks J. Chem. Soc. 1964 4840

